4-Fluorotetrahydro-2H-pyran-4-carbaldehyde
Overview
Description
4-Fluorotetrahydro-2H-pyran-4-carbaldehyde (4-FTP) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a pyranose derivative that contains a fluorine atom, which makes it an attractive molecule for various applications.
Mechanism of Action
The mechanism of action of 4-Fluorotetrahydro-2H-pyran-4-carbaldehyde is not well understood. However, it has been reported to inhibit the activity of glycosidases, which are enzymes that catalyze the hydrolysis of glycosidic bonds. This inhibition can lead to the accumulation of glycosylated compounds, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well characterized. However, it has been reported to have potential as an anti-cancer agent due to its ability to inhibit the activity of glycosidases. Additionally, it has been found to have potential as a therapeutic agent for the treatment of various diseases, including diabetes and viral infections.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Fluorotetrahydro-2H-pyran-4-carbaldehyde in lab experiments is its ease of synthesis. It can be synthesized in moderate to good yields using a simple reaction. Additionally, it has been found to have potential as a starting material for the synthesis of various pyranose derivatives, which can be used in the development of new drugs. However, one limitation of using this compound in lab experiments is its lack of solubility in water, which can make it difficult to work with.
Future Directions
There are various future directions for the use of 4-Fluorotetrahydro-2H-pyran-4-carbaldehyde in scientific research. One direction is the development of new drugs based on its unique properties. Additionally, further research is needed to fully understand its mechanism of action and its biochemical and physiological effects. Another direction is the development of new synthetic methods for the preparation of this compound and its derivatives. Finally, this compound can be used as a starting material for the synthesis of various glycosylated natural products, which have important applications in the field of chemical biology.
Conclusion
In conclusion, this compound is a unique chemical compound that has gained significant attention in scientific research. Its ease of synthesis and potential as a starting material for the synthesis of various pyranose derivatives make it an attractive molecule for various applications. Further research is needed to fully understand its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
4-Fluorotetrahydro-2H-pyran-4-carbaldehyde has been used in various scientific research applications, including drug discovery and development, chemical biology, and organic synthesis. It has been found to have potential as a starting material for the synthesis of various pyranose derivatives, which can be used in the development of new drugs. Additionally, this compound has been used as a key intermediate in the synthesis of glycosylated natural products, which are important in the field of chemical biology.
properties
IUPAC Name |
4-fluorooxane-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9FO2/c7-6(5-8)1-3-9-4-2-6/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNDPCYUIRAWFRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30743897 | |
Record name | 4-Fluorooxane-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1104606-33-8 | |
Record name | 4-Fluorooxane-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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